Cas no 17479-19-5 (Ergotaman-3',6',18-trione,9,10-dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (5'a,10a)-)

Ergotaman-3',6',18-trione,9,10-dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (5'a,10a)- structure

17479-19-5 structure

Product Name:Ergotaman-3',6',18-trione,9,10-dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (5'a,10a)-

CAS No:17479-19-5

MF:C₃₅H₄₁N₅O₅

MW:611.730548620224

MDL:MFCD30180038

CID:223977

PubChem ID:107715

Update Time:2025-04-19

Ergotaman-3',6',18-trione,9,10-dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (5'a,10a)- Chemical and Physical Properties

Names and Identifiers

- Ergotaman-3',6',18-trione,9,10-dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (5'a,10a)-
- Dihydroergocristin
- Dihydroergocristine
- Ergotaman-3',6',18-trione,9,10-dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (5'a...
- (5'a,10a)-5'-benzyl-12'-hydroxy-3',6',18-trioxo-2'-(propan-2-yl)-9,10-dihydroergotaman
- (5'a,10a)-9,10-Dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)erotaman-3',6',18-trione
- (5'alpha,10alpha)-5'-benzyl-12'-hydroxy-
- (5'alpha,10alpha)-5'-Benzyl-12'-hydroxy-2'-isopropyl-3',6',18-trioxo-9,10-dihydroergotaman
- ergotaman, 9,10-dihydro-12'-hydroxy-2'-(1-methylethyl)-3',6',18-trioxo-5'-(phenylmethyl)-, (5'alpha,10alpha)-
- NSC 409663
- 9,10-Dihydroergocristine
- 9,10α-Dihydro-12'-hydroxy-2'-isopropyl-5'α-benzylergotaman-3',6',18-trione
- 9,10α-Dihydro-12'-hydroxy-2'-isopropyl-5'α-(phenylmethyl)ergotaman-3',6',18-trione
- DHEC
- SPBio_002563
- Prestwick2_000562
- NCGC00017401-02
- Q5276428
- NCGC00017401-06
- CCRIS 4027
- BDBM50390992
- SCHEMBL146691
- (6aR,9R,10aR)-N-[(1S,2S,4R,7S)-7-benzyl-2-hydroxy-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
- UNII-05D48LUM4Z
- Diertine
- Dihydroergocristine (BAN)
- Prestwick0_000562
- GNF-Pf-3462
- DIHYDROERGOCRISTINE [VANDF]
- DB13345
- BSPBio_000344
- SR-01000075381
- EINECS 241-493-4
- DIHYDROERGOCRISTINE [WHO-DD]
- D07834
- EN300-27074643
- CAS-17479-19-5
- Prestwick1_000562
- NCGC00023148-06
- Erotaman-3',6',18-trione, 9,10-dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (5'alpha,10alpha)-
- CHEBI:59912
- CCG-204502
- (2R,4R,7R)-N-[(1S,2S,4R,7S)-7-benzyl-2-hydroxy-5,8-dioxo-4-(propan-2-yl)-3-oxa-6,9-diazatricyclo[7.3.0.0^{2,6}]dodecan-4-yl]-6-methyl-6,11-diazatetracyclo[7.6.1.0^{2,7}.0^{12,16}]hexadeca-1(15),9,12(16),13-tetraene-4-carboxamide
- 05D48LUM4Z
- Lopac0_000409
- (10alphaH)-5'alpha-benzyl-12'-hydroxy-3',6',18-trioxo-2'-(propan-2-yl)-9,10-dihydroergotaman
- BPBio1_000380
- NCGC00163163-01
- 9,10-Dihydro-12'-hydroxy-2'-isopropyl-5'alpha-benzylergotaman-3',6',18-trion
- NCGC00017401-07
- NCGC00017401-08
- 17479-19-5
- 9,10-Dihydro-12'-hydroxy-2'-isopropyl-5'alpha-benzylergotaman-3',6',18-trion [IUPAC]
- DTXCID1026322
- NCGC00017401-09
- NCGC00023148-04
- BRD-K97440753-066-03-3
- NCGC00017401-10
- NS00002244
- DTXSID3046322
- CHEMBL601773
- Tox21_112021
- 5'-Benzyl-9,10-dihydro-12'-hydroxy-2'-isopropyl-3',6',18-ergotamantrion
- NCGC00023148-05
- Prestwick3_000562
- Tox21_113115
- Ergocristine, 9,10-dihydro-
- HMS2090H10
- SR-01000075381-5
- MDL： MFCD30180038
- Inchi： 1S/C35H41N5O5/c1-20(2)34(37-31(41)23-16-25-24-11-7-12-26-30(24)22(18-36-26)17-27(25)38(3)19-23)33(43)40-28(15-21-9-5-4-6-10-21)32(42)39-14-8-13-29(39)35(40,44)45-34/h4-7,9-12,18,20,23,25,27-29,36,44H,8,13-17,19H2,1-3H3,(H,37,41)/t23-,25-,27-,28+,29+,34-,35+/m1/s1
- InChI Key： DEQITUUQPICUMR-HJPBWRTMSA-N
- SMILES： O1[C@](C(C)C)(C(N2[C@@H](CC3C=CC=CC=3)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1)=O

Computed Properties

Exact Mass: 611.31103
Monoisotopic Mass: 611.31076943g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 45
Rotatable Bond Count: 5
Complexity: 1210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 118Å²

Experimental Properties

Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 199 °C (decomposition)
Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
PSA: 118.21

Ergotaman-3',6',18-trione,9,10-dihydro-12'-hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)-, (5'a,10a)- Pricemore >>

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